Cas no 1956324-81-4 (6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide)

• Product Name: 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide
• CAS No: 1956324-81-4
• MF: C₁₀H₁₃Br₂N
• MW: 307.024921178818
• CID: 5172880
• Update Time: 2025-10-29

6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide
• 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepinehydrobromide

• Inchi： 1S/C10H12BrN.BrH/c11-10-5-1-3-8-7-12-6-2-4-9(8)10;/h1,3,5,12H,2,4,6-7H2;1H
• InChI Key： MMFFKKTWYBDWOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2CNCCCC=21.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 12

Additional information on 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide

6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide (CAS No. 1956324-81-4): A Comprehensive Scientific Overview

The compound 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide (CAS 1956324-81-4) is a brominated derivative of the benzoazepine class, a structural motif of significant interest in medicinal chemistry and drug discovery. Its unique tetrahydro-1H-benzo[c]azepine core, combined with a bromine substituent at the 6-position, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, particularly due to its structural similarity to neurotransmitters and modulators.

Recent studies highlight the growing demand for small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and ion channels, where 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide serves as a key scaffold. Its bromine atom enhances electrophilic reactivity, enabling efficient cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig for further derivatization. This aligns with the pharmaceutical industry’s focus on fragment-based drug design (FBDD), where such building blocks accelerate lead optimization.

From a synthetic chemistry perspective, the hydrobromide salt form of this compound improves stability and solubility, addressing common challenges in high-throughput screening (HTS) workflows. Analytical techniques such as NMR, HPLC, and mass spectrometry confirm its high purity (>98%), a critical factor for reproducibility in preclinical research. Notably, its benzo[c]azepine backbone is structurally distinct from conventional benzodiazepines, reducing off-target effects—a hot topic in selective drug action discussions.

The compound’s relevance extends to neuropharmacology, where researchers investigate its potential as a precursor for dopamine or serotonin receptor ligands. With the rise of AI-driven drug discovery, databases like PubChem and ChEMBL have seen increased queries about its physicochemical properties (e.g., logP, polar surface area). These metrics are vital for predicting blood-brain barrier (BBB) permeability, a key consideration for CNS-targeted therapeutics.

In material science, the 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine scaffold has been explored for organic electronic materials, leveraging its conjugated system for charge transport applications. This dual utility—pharmaceutical and material science—positions it as a multidisciplinary research tool. Safety data sheets (SDS) emphasize standard laboratory handling protocols, though it is not classified under hazardous categories, ensuring compliance with global green chemistry initiatives.

As the scientific community prioritizes sustainable synthesis, catalytic methods to functionalize this compound (e.g., photocatalysis or electrochemistry) are gaining traction. Patent landscapes reveal its inclusion in novel heterocyclic libraries, reflecting its commercial value. For suppliers, providing detailed COA (Certificate of Analysis) and structural elucidation data is essential to meet the stringent requirements of academic and industrial buyers.

In summary, 6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrobromide (CAS 1956324-81-4) exemplifies the convergence of medicinal chemistry, materials science, and catalysis. Its versatility and drug-like properties make it a focal point for innovation, resonating with trends like precision medicine and molecular diversity. Future research may uncover broader applications, particularly in bioconjugation and theranostic agent development.